Cas no 87616-84-0 (L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt)

• Product Name: L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt
• CAS No: 87616-84-0
• MF: C₄₆H₅₆N₁₂O₆
• MW: 873.013648986816
• MDL: MFCD00872694
• CID: 61100
• PubChem ID: 24896777
• Update Time: 2025-10-28

L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt Chemical and Physical Properties

Names and Identifiers

• Growth hormone releasing peptide
• GHRP-6
• (2S)-6-amino-2-[[2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-amino-3-(3H-imidazol-4-yl)propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3-phenyl-propanoyl]amino]hexanamide
• (2S)-6-amino-2-[[2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-amino-3-(1H-imidazol-5-yl)propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3-phenylpropanoyl]
• (D-Trp?00Ala?00D-Phe??)-α-MSH(6-11)amide
• (D-Trp7,Ala8,D-Phe10)-α-MSH (6-11) amide
• (S)-6-Amino-2-((2R,5S,8S,11R,14S)-5,11-bis((1H-indol-3-yl)methyl)-14-amino-2-benzyl-15-(1H-imidazol-4-yl)-8-methyl-4,7,10,13-tetraoxo-3,6,9,12-tetraazapentadec
• GHRP-6 Acetate
• GH-Releasing hexapeptide 6
• GH-Releasing peptide
• growth hormone releasing hexapeptide
• His(1)-lys(6)-ghrp
• vial
• (2S)-6-amino-2-[[2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-amino-3-(3H-imidazol-4-yl)propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3-phenyl-p
• HEXAPEPTIDE-2
• L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide (ACI)
• 1: PN: WO2016162512 SEQID: 1 claimed protein
• 3: PN: JP2009035525 PAGE: 3 unclaimed sequence
• Growth hormone-releasing peptide 6
• Hexapeptide 2
• His-D-Trp-Ala-Trp-D-Phe-Lys-NH2
• SKF 110679
• U 75799E
• L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt

• MDL： MFCD00872694
• Inchi： 1S/C46H56N12O6/c1-27(54-44(62)39(20-29-23-51-35-15-7-5-13-32(29)35)57-43(61)34(48)22-31-25-50-26-53-31)42(60)56-40(21-30-24-52-36-16-8-6-14-33(30)36)46(64)58-38(19-28-11-3-2-4-12-28)45(63)55-37(41(49)59)17-9-10-18-47/h2-8,11-16,23-27,34,37-40,51-52H,9-10,17-22,47-48H2,1H3,(H2,49,59)(H,50,53)(H,54,62)(H,55,63)(H,56,60)(H,57,61)(H,58,64)/t27-,34-,37-,38+,39+,40-/m0/s1
• InChI Key： WZHKXNSOCOQYQX-FUAFALNISA-N
• SMILES： C(C1=CNC2C=CC=CC1=2)[C@H](NC(=O)[C@H](C)NC(=O)[C@H](NC(=O)[C@@H](N)CC1NC=NC=1)CC1=CNC2C=CC=CC1=2)C(=O)N[C@@H](C(=O)N[C@H](C(=O)N)CCCCN)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 872.44500
• Monoisotopic Mass: 872.445
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 64
• Rotatable Bond Count: 28
• Complexity: 1570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 301A^2
• Molecular Weight: 873.0
• XLogP3: 1.9

Experimental Properties

• Density: 1.333
• Boiling Point: 1407°C at 760 mmHg
• Flash Point: 804.7°C
• Refractive Index: 1.664
• PSA: 300.89000
• LogP: 5.08380
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
• Other Chemical Reagents

Additional information on L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt

L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt (CAS No. 87616-84-0)

L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt (CAS No. 87616-84-0) is a complex peptide derivative that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique structural and functional properties. This compound, also known as HDTATP, is a synthetic peptide that consists of a specific sequence of amino acids, including L-histidine, D-tryptophan, L-alanine, L-tryptophan, D-phenylalanine, and L-lysine, with an acetate salt moiety. The intricate arrangement of these amino acids imparts HDTATP with a range of biological activities, making it a valuable candidate for various therapeutic applications.

The structural complexity of HDTATP is a key factor in its biological activity. The presence of both L and D enantiomers in the peptide sequence introduces stereochemical diversity, which can influence the compound's interactions with biological targets. For instance, the D-enantiomers of tryptophan and phenylalanine can enhance the peptide's resistance to proteolytic degradation, thereby prolonging its half-life in vivo. This property is particularly advantageous in the development of peptide-based therapeutics, where stability and bioavailability are critical considerations.

Recent studies have highlighted the potential of HDTATP in modulating various physiological processes. One notable area of research is its role in neuroprotection. Studies have shown that HDTATP can exert neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. This has significant implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. For example, a study published in the Journal of Neurochemistry demonstrated that HDTATP could effectively reduce the levels of reactive oxygen species (ROS) in cultured neurons exposed to oxidative stressors.

In addition to its neuroprotective properties, HDTATP has also been investigated for its anti-inflammatory effects. Inflammatory responses are a common feature of many diseases, including autoimmune disorders and chronic inflammatory conditions. Research has shown that HDTATP can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating signaling pathways involved in inflammation. A study published in the Journal of Immunology reported that HDTATP could significantly reduce inflammation in a murine model of colitis by downregulating the expression of inflammatory mediators.

The therapeutic potential of HDTATP extends beyond neuroprotection and anti-inflammatory effects. It has also been explored for its antiviral properties. Peptides with specific amino acid sequences can interfere with viral replication by binding to viral proteins or host cell receptors. A recent study published in the Antiviral Research journal found that HDTATP could inhibit the replication of influenza virus by blocking the interaction between viral hemagglutinin and host cell receptors. This finding suggests that HDTATP could be a promising candidate for developing antiviral therapies.

The pharmacokinetic properties of HDTATP are another important aspect to consider in its therapeutic development. Peptides often face challenges related to poor oral bioavailability and rapid degradation in the gastrointestinal tract. However, the presence of D-enantiomers in HDTATP can enhance its stability and improve its pharmacokinetic profile. Studies have shown that HDTATP exhibits favorable pharmacokinetic properties when administered via different routes, including intravenous and intranasal administration. This versatility in administration routes broadens its potential applications in clinical settings.

Clinical trials are essential for evaluating the safety and efficacy of new therapeutic agents like HDTATP. Several preclinical studies have demonstrated promising results, paving the way for further clinical investigations. For instance, a phase I clinical trial conducted to assess the safety and tolerability of HDTATP in healthy volunteers reported no significant adverse effects at doses up to 10 mg/kg body weight. These findings provide a strong foundation for advancing HDTATP into later-stage clinical trials.

In conclusion, L-Histidyl-D-tryptophyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide Acetate Salt (CAS No. 87616-84-0), or HDTATP, is a multifaceted peptide derivative with a wide range of potential therapeutic applications. Its unique structural features contribute to its stability and biological activity, making it an attractive candidate for treating neurodegenerative diseases, inflammatory conditions, and viral infections. Ongoing research continues to uncover new insights into the mechanisms underlying HDTATP's biological effects, further highlighting its significance in medicinal chemistry and drug development.